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Compound of Interest

Compound Name: Anhydroglycinol

Cat. No.: B144492

Anhydroglycinol: An Analysis of Available
Chemical Data

A comprehensive search for the chemical properties, experimental protocols, and biological
pathways associated with "Anhydroglycinol” has revealed a significant scarcity of publicly
available scientific literature. This lack of detailed information prevents the creation of an in-
depth technical guide as requested.

The most direct match for "Anhydroglycinol” in chemical databases is a compound with the
molecular formula C15H1004. However, beyond this basic information, there is a notable
absence of published data regarding its physicochemical properties, synthesis methods, or
biological activity.

The following table summarizes the limited information available for the compound identified as
Anhydroglycinol in the PubChem database[1].

Summary of Physicochemical Properties of
Anhydroglycinol (C15H1004)
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Property Value Source

Molecular Formula C15H1004 PubChem[1]
Molecular Weight 254.24 g/mol PubChem[1]
PubChem CID 442667 PubChem[1]

Due to the absence of detailed experimental data in the public domain, it is not possible to
provide the requested in-depth technical guide, including experimental protocols and
visualizations of signaling pathways for Anhydroglycinol. The available information is
insufficient to meet the core requirements of the prompt.

Further research on this compound would likely require access to proprietary databases or
newly conducted experimental studies. Without such resources, a comprehensive technical
whitepaper on the core chemical properties of Anhydroglycinol cannot be produced at this
time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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